199274-78-7 Price
This page is the exclusive Price page for 199274-78-7.
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
Tetradecanoic acid, 3-hydroxy-2-[(1-oxododecyl)oxy]propyl ester
C29H56O5
484.751950263977
4762635
Tetradecanoic acid, 3-hydroxy-2-[(1-oxododecyl)oxy]propyl ester Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74862-5mg | an jie kai | 98% | 5mg | ¥528.00 | 26 Apr. 2022 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74862-10mg | an jie kai | 98% | 10mg | ¥888.00 | 26 Apr. 2022 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74862-25mg | an jie kai | 98% | 25mg | ¥1975.00 | 26 Apr. 2022 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci74862-50mg | an jie kai | 98% | 50mg | ¥3333.00 | 26 Apr. 2022 | |
| 1PlusChem | 1P01LJQ8-1mg | 1pchem | ≥98% | 1mg | $71.00 | 19 Dec. 2023 | |
| 1PlusChem | 1P01LJQ8-5mg | 1pchem | ≥98% | 5mg | $194.00 | 19 Dec. 2023 | |
| 1PlusChem | 1P01LJQ8-10mg | 1pchem | ≥98% | 10mg | $335.00 | 19 Dec. 2023 | |
| Larodan | 32-1412-7-25mg | larodan | >98% | 25mg | €253.00 | 07 Mar. 2025 |
Recommended suppliers
Shanghai Joy Biotech Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Tiancheng Chemical (Jiangsu) Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
ASIACHEM I&E (JIANGSU) CO., LTD
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
SHOCHEM(SHANGHAI) CO.,lTD
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Zhangzhou Sinobioway Peptide Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises